Cas no 1427354-83-3 (2-Bromo-1-(2-chloro-6-methoxyphenyl)ethanone)

• Product Name: 2-Bromo-1-(2-chloro-6-methoxyphenyl)ethanone
• CAS No: 1427354-83-3
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD23711724
• CID: 4937400
• PubChem ID: 122198405
• Update Time: 2025-06-07

2-Bromo-1-(2-chloro-6-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-chloro-6-methoxyphenyl)ethanone
• BS-52362
• CS-0188135
• 1427354-83-3
• E74348
• MFCD23711724
• 2-Bromo-1-(2-chloro-6-methoxyphenyl)ethan-1-one
• EN300-8267750

• MDL： MFCD23711724
• Inchi： 1S/C9H8BrClO2/c1-13-8-4-2-3-6(11)9(8)7(12)5-10/h2-4H,5H2,1H3
• InChI Key： NKQSKGZVGWDBAR-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=CC=CC=1OC)Cl)=O

Computed Properties

• Exact Mass: 261.93962g/mol
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(2-chloro-6-methoxyphenyl)ethanone

Introduction to 2-Bromo-1-(2-chloro-6-methoxyphenyl)ethanone (CAS No. 1427354-83-3)

2-Bromo-1-(2-chloro-6-methoxyphenyl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 1427354-83-3, is a significant compound in the realm of organic synthesis and pharmaceutical research. This ketone derivative features a unique structural motif that has garnered attention for its potential applications in medicinal chemistry and agrochemical development. The presence of both bromine and chlorine substituents, coupled with a methoxy group on the aromatic ring, makes it a versatile intermediate for further functionalization.

The compound’s molecular structure consists of an ethanone core substituted with a 2-bromo group at the first carbon and an aromatic ring at the second carbon, which is further modified by a 2-chloro-6-methoxyphenyl moiety. This specific arrangement imparts distinct electronic and steric properties, enabling its use in various synthetic pathways. The bromine atom, in particular, serves as a reactive site for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of 2-Bromo-1-(2-chloro-6-methoxyphenyl)ethanone in the development of novel pharmaceuticals. Researchers have leveraged its reactivity to synthesize bioactive molecules targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. For instance, studies have demonstrated its role as a precursor in generating kinase inhibitors, which are crucial in cancer treatment due to their ability to modulate signaling pathways involved in cell proliferation and survival.

The chloro and methoxy substituents on the aromatic ring contribute to the compound’s lipophilicity and metabolic stability, making it an attractive scaffold for drug design. These features are particularly important in pharmaceutical development, where optimizing pharmacokinetic properties is essential for achieving desired therapeutic outcomes. Additionally, the compound’s ability to undergo selective modifications allows chemists to fine-tune its biological activity by introducing additional functional groups or altering its electronic distribution.

In the context of agrochemical research, 2-Bromo-1-(2-chloro-6-methoxyphenyl)ethanone has been explored as a precursor for developing novel pesticides and herbicides. Its structural features enable the synthesis of compounds with enhanced efficacy against pests while maintaining environmental safety. This aligns with global efforts to create sustainable agricultural solutions that minimize ecological impact without compromising crop protection.

The compound’s versatility extends to material science applications as well. Its ability to participate in polymerization reactions and form coordination complexes with metal ions makes it valuable for creating advanced materials with tailored properties. These materials could find applications in catalysis, electronics, and nanotechnology, underscoring the broad utility of 2-Bromo-1-(2-chloro-6-methoxyphenyl)ethanone beyond traditional pharmaceuticals.

From a synthetic chemistry perspective, the preparation of 2-Bromo-1-(2-chloro-6-methoxyphenyl)ethanone exemplifies modern techniques such as transition-metal-catalyzed reactions and flow chemistry. These methods enhance yield and purity while reducing waste generation, aligning with green chemistry principles. The compound’s synthesis often involves multi-step processes that showcase the ingenuity of contemporary organic chemists in developing efficient and scalable routes.

Future research directions may explore novel derivatives of 2-Bromo-1-(2-chloro-6-methoxyphenyl)ethanone, focusing on expanding its biological activity spectrum. Computational modeling and high-throughput screening could accelerate the discovery process by predicting new analogs with enhanced potency or selectivity. Such approaches are integral to modern drug discovery pipelines, where rapid identification of promising candidates is critical.

In summary, 2-Bromo-1-(2-chloro-6-methoxyphenyl)ethanone (CAS No. 1427354-83-3) represents a cornerstone compound in synthetic organic chemistry with far-reaching implications across multiple disciplines. Its unique structural features and reactivity make it indispensable for researchers aiming to develop innovative solutions in medicine, agriculture, and materials science. As scientific understanding evolves, this compound will undoubtedly continue to play a pivotal role in advancing chemical research and industrial applications.